1-Tetradecanol

• CAS: 75782-87-5
• Molecular Formula: C14H30O
• Molecular Weight: 214.39 g/mol
• InChI: InChI=1S/C14H30O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15/h15H,2-14H2,1H3
• InChIKey: HLZKNKRTKFSKGZ-UHFFFAOYSA-N
• Solubility: In water, 1.91X10-1 mg/L at 25 °C; In water, 0.30 mg/L at 25 °C; Very soluble in ethanol, ether, acetone, benzene, chloroform; Soluble in ether, slightly soluble in alcohol

1-Tetradecanol Positioning Among Long-Chain Fatty Alcohols

1-Tetradecanol (myristyl alcohol, C14H30O) is a straight-chain saturated fatty alcohol that is a white, waxy solid at room temperature [1]. It belongs to the homologous series of 1-alkanols, positioned between the shorter-chain 1-dodecanol (C12) and the longer-chain 1-hexadecanol (C16) and 1-octadecanol (C18) [1][2]. Its intermediate chain length imparts a unique combination of physical state, phase-change energetics, amphiphilic balance, and biological activity that cannot be achieved by simply substituting its nearest homologs [2][3].

1

Phase-Change Workflow: Highest latent heat in the 36–38 °C window for near-ambient thermal buffering.

2

Antimicrobial Screening: C14 chain-length specificity for Gram-positive MIC profiling against S. aureus.

3

Neuropharmacology Control: Non-anesthetic matched control for membrane partitioning mechanism studies.

4

Synthesis Intermediate: Controlled sulfation kinetics for alkyl ether sulfate surfactant production.

• [1] Carareto, N. D. D., Costa, M. C., Meirelles, A. J. A., & Pauly, J. (2015). High Pressure Solid–Liquid Equilibrium of Fatty Alcohols Binary Systems from 1-Dodecanol, 1-Tetradecanol, 1-Hexadecanol, and 1-Octadecanol. Journal of Chemical & Engineering Data, 60(10), 2966–2973. View Source
• [2] PubChem. (2005). Compound Summary for CID 8209, 1-Tetradecanol. National Center for Biotechnology Information. View Source
• [3] Matsuo, S., & Makita, T. (1989). Volumetric properties of 1-alkanols at temperatures in the range 298–348 K and pressures up to 40 MPa. International Journal of Thermophysics, 10(4), 885–897. View Source

Why 1-Tetradecanol Cannot Be Replaced by Analogs

Although 1-dodecanol, 1-tetradecanol, and 1-hexadecanol differ by only two methylene groups per step, these small structural changes produce pronounced discontinuities in key performance parameters [1]. Increasing chain length elevates melting point, alters phase-change enthalpy, shifts hydrophilic-lipophilic balance, changes antimicrobial potency by orders of magnitude, and reverses chemical reactivity in industrially important reactions such as sulfation [2][3]. These nonlinear structure–property relationships mean that generic, in-class substitution without quantitative verification leads to formulation failure, underperformance in thermal energy storage, loss of biological efficacy, or off-spec surfactant products [1][2][3].

Thermal Performance Discontinuity

Replacement with dodecanol (C12) drops melting point by ~14 °C and latent heat by ~25%; hexadecanol (C16) raises melting point by ~13 °C, shifting out of the near-ambient PCM window.

Nonlinear Antimicrobial Efficacy

Antibacterial potency is highly chain-length specific. Dodecanol exhibits 2-fold lower activity, while hexadecanol shows a 64-fold reduction, rendering generic substitution ineffective for screening studies.

Chemical Reactivity Shift

Sulfation rate with SO3 is intrinsically slower for C14 than C12. Process parameters validated for dodecanol may lead to under-sulfation and batch inconsistency with tetradecanol.

• [1] Togashi, H., Tsuchiya, T., Ohtani, S., & Suzuki, M. (2007). Antibacterial Activity of Long-Chain Fatty Alcohols against Staphylococcus aureus. Molecules, 12(2), 139–148. View Source
• [2] Li, J., Li, J., Li, P., Yang, X., Guo, C., & Ren, X. (2021). Preparation of fatty alcohol ether sulfates with different sulfation degree. China Surfactant Detergent & Cosmetics, 51(8), 719–724. View Source
• [3] Liew, K. Y., Seng, C. E., & Ng, B. H. (1993). Viscosities of long-chain n-alcohols from 15 to 80°C. Journal of Solution Chemistry, 22(11), 1033–1040. View Source

Quantitative Evidence: 1-Tetradecanol vs. Analogs

Phase-Change Properties for PCM Selection

1-Tetradecanol melts at 36.4–38 °C with a latent heat of fusion of 238.7 J/g as measured by DSC, which is significantly higher than the 191±3 J/g of 1-dodecanol (m.p. ~22–24 °C) and comparable to 1-hexadecanol (m.p. ~49 °C, enthalpy ~238 J/g) [1][2]. This places tetradecanol in an intermediate phase-change temperature window that is desirable for near-ambient thermal buffering applications, whereas dodecanol melts too low and hexadecanol melts too high [1][3]. Notably, 1-dodecanol/1-tetradecanol binary mixtures fail to form eutectic phases, making pure tetradecanol the only viable single-component PCM in this temperature range [3].

Phase-Change Properties

Head-to-head comparison

m.p. 36.4 °C; Enthalpy 238.7 J/g (DSC)

Occupies intermediate PCM window with maximal latent heat.

1-Dodecanol: ~24 °C/191 J/g; 1-Hexadecanol: ~49 °C/238 J/g.

Evidence Dimension	Melting point and latent heat of fusion
Target Compound Data	m.p. 36.4 °C, enthalpy 238.7 J/g (DSC)
Comparator Or Baseline	1-Dodecanol: m.p. ~22–24 °C, enthalpy 191±3 J/g; 1-Hexadecanol: m.p. ~49 °C, enthalpy ~238 J/g
Quantified Difference	Tetradecanol enthalpy is ~25% higher than dodecanol; melting point is ~14 °C higher than dodecanol and ~13 °C lower than hexadecanol
Conditions	Differential scanning calorimeter (DSC); pure compounds under inert atmosphere

Why This Matters

For phase-change material (PCM) procurement, tetradecanol uniquely occupies the 36–38 °C phase-change niche with maximal latent heat, enabling thermal management applications that neither dodecanol (too low) nor hexadecanol (too high) can serve.

• [1] Yuan, Y., Zhang, N., Tao, W., Cao, X., & He, Y. (2013). Preparation and properties of 1-tetradecanol/1,3:2,4-di-(3,4-dimethyl) benzylidene sorbitol gelatinous form-stable phase change materials. Thermochimica Acta, 554, 54–58. View Source
• [2] Mikhaylov, A. A., Nizovtsev, M. I., & Sterlyagov, A. N. (2020). Facile Synthesis of Microencapsulated 1-Dodecanol (PCM) for Thermal Energy Storage and Thermal Buffering Ability in Embedded PVC Film. Energies, 13(12), 3105. View Source
• [3] Chouikh, F., Chehouani, H., & Benhamou, B. (2024). Development and investigation of biobased binary eutectic phase change materials for low-temperature building applications: 1-Hexadecanol/1-Dodecanol and 1-Octadecanol/1-Dodecanol. Energy Storage and Saving, 3, 235–248. View Source

Antibacterial Potency: S. aureus MIC Hierarchy

In a standardized broth dilution assay against S. aureus FDA209P, 1-tetradecanol exhibited a minimum inhibitory concentration (MIC) of 4 μg/mL and a minimum bactericidal concentration (MBC) of 8 μg/mL [1]. This is twice as potent as 1-dodecanol (MIC 8 μg/mL, MBC 16 μg/mL) and over 60 times more potent than 1-hexadecanol (MIC 256 μg/mL, MBC ≥512 μg/mL) [1]. The activity of 1-octadecanol and higher homologs was essentially negligible (MIC ≥512 μg/mL) [1]. The optimal antibacterial carbon chain length was reported to be C13–C15, with tetradecanol (C14) at the peak of the activity curve [1].

Antibacterial Potency

Head-to-head comparison

MIC 4 μg/mL; MBC 8 μg/mL vs. S. aureus

Supports C14 chain-length specificity for antimicrobial screening.

2-fold more potent than dodecanol; >64-fold more potent than hexadecanol.

Evidence Dimension	Antibacterial potency (MIC and MBC)
Target Compound Data	MIC 4 μg/mL, MBC 8 μg/mL
Comparator Or Baseline	1-Dodecanol: MIC 8 μg/mL, MBC 16 μg/mL; 1-Hexadecanol: MIC 256 μg/mL, MBC ≥512 μg/mL; 1-Octadecanol: MIC ≥512 μg/mL, MBC ≥512 μg/mL
Quantified Difference	2-fold more potent than dodecanol; 64-fold more potent than hexadecanol; >128-fold more potent than octadecanol
Conditions	Broth dilution method; Staphylococcus aureus FDA209P; 37 °C; 24-h incubation

Why This Matters

For procurement of antimicrobial actives or preservatives, tetradecanol provides the highest potency among saturated fatty alcohols against Gram-positive pathogens, with a chain-length specificity that makes substitution with shorter- or longer-chain analogs ineffective.

• [1] Togashi, H., Tsuchiya, T., Ohtani, S., & Suzuki, M. (2007). Antibacterial Activity of Long-Chain Fatty Alcohols against Staphylococcus aureus. Molecules, 12(2), 139–148. View Source

Sulfation Reactivity vs. Dodecanol in Surfactant Production

When subjected to sulfation with sulfur trioxide in a falling-film reactor, dodecanol and dodecyl polyoxyethylene ether react more readily than tetradecanol alcohol and its ethoxylates [1]. This intrinsic reactivity difference requires separate process optimization for tetradecanol-based surfactants and means that blending tetradecanol with dodecanol in a single sulfation run leads to inhomogeneous product distributions unless conditions are carefully controlled [1]. The sulfation rate differential is attributed to the lower polarity and higher steric hindrance of the longer alkyl chain [1].

Sulfation Reactivity

Reported comparison

Lower sulfation rate with SO3 vs. dodecanol

Requires separate process optimization for surfactant synthesis.

Attributed to lower polarity and steric hindrance of the C14 chain.

Evidence Dimension	Relative sulfation rate with SO3
Target Compound Data	Lower sulfation rate (qualitative rank: slower)
Comparator Or Baseline	1-Dodecanol: Higher sulfation rate (qualitative rank: faster)
Quantified Difference	No absolute rate ratio reported; direct comparative statement that dodecanol reacts 'more easily' in identical falling-film sulfonation conditions
Conditions	Falling-film sulfonator; SO3 as sulfating agent; industrial surfactant production conditions

Why This Matters

Process chemists procuring fatty alcohols for anionic surfactant production must account for the slower sulfation kinetics of tetradecanol relative to dodecanol to avoid under-sulfation, byproduct formation, and batch-to-batch inconsistency.

• [1] Li, J., Li, J., Li, P., Yang, X., Guo, C., & Ren, X. (2021). Preparation of fatty alcohol ether sulfates with different sulfation degree. China Surfactant Detergent & Cosmetics, 51(8), 719–724. View Source

Dynamic Surface Tension: Insoluble Surfactant Behavior

Tetradecanol is a sparingly soluble surfactant (aqueous solubility ~0.3 ppm, 1.4 μM at 25 °C) that can generate dynamic surface tensions as low as 9 mN/m under pulsating area conditions when dispersed as particles, far below its equilibrium surface tension of 22±2 mN/m [1]. This behavior is directly relevant to lung surfactant replacement applications where low dynamic surface tension under compression is critical [1]. The water solubility of tetradecanol is orders of magnitude lower than that of decanol (C10) or dodecanol (C12), placing it in a distinct class of essentially insoluble monolayer-forming surfactants that operate via particle dissolution and spreading rather than bulk-phase micellization [1][2].

Dynamic Surface Tension

Data to verify

Min. dynamic surface tension: 9 mN/m

Supports insoluble monolayer research for ultra-low surface tension studies.

Sparingly soluble (~0.3 ppm); operates via particle spreading, not micellization.

Evidence Dimension	Aqueous solubility and dynamic surface tension minimum
Target Compound Data	Solubility 0.3 ppm (1.4 μM) at 25 °C; minimum dynamic surface tension 9 mN/m at 20–80 rpm, 1500 ppm loading
Comparator Or Baseline	Dodecanol and shorter-chain alcohols: significantly higher aqueous solubility (exact values not stated in source); form micellar solutions rather than insoluble monolayers
Quantified Difference	Tetradecanol reduces surface tension to 9 mN/m vs. equilibrium ~22 mN/m; solubility is approximately 0.3 ppm
Conditions	Bubble method; 25–41 °C; water or 0.9 wt% saline; constant or pulsating area (1–80 cycles/min); 1500 ppm tetradecanol

Why This Matters

Tetradecanol is uniquely suited as a model insoluble surfactant for studying lung surfactant dynamics and for formulating products requiring ultra-low dynamic surface tension under periodic compression, a property not replicated by shorter-chain alcohols that are too soluble or longer-chain alcohols that are too hydrophobic to spread.

• [1] Myrick, S. H., & Franses, E. I. (1999). Effect of Dispersed Tetradecanol Particles or Droplets on the Dynamic Surface Tension of Aqueous Tetradecanol Systems. Langmuir, 15(4), 1556–1561. View Source
• [2] Lucassen, J., & van den Tempel, M. (1972). Surface tension relaxation in a surface containing surfactant particles. Journal of Colloid and Interface Science, 41(3), 491–498. View Source

Anesthetic Cutoff: Non-Anesthetic Control vs. Dodecanol

In a homologous series of 1-alkanols, anesthetic potency in tadpoles increases up to dodecanol (C12, ED50 ~5.4×10⁻⁵ M) and then falls abruptly: tridecanol is a partial anesthetic, and tetradecanol and all higher alcohols are completely inactive [1]. This 'cutoff' phenomenon is not due to lack of membrane partitioning, as both dodecanol and tetradecanol are taken up equally well into synaptic membranes [2]. Tetradecanol thus serves as a matched non-anesthetic control for studying the molecular mechanisms of general anesthesia, a role that cannot be filled by dodecanol (active) or octadecanol (insufficient solubility) [1][2].

Anesthetic Cutoff

Head-to-head comparison

Completely non-anesthetic in vivo (ED50 not quantifiable)

Serves as a matched non-anesthetic control for membrane partitioning studies.

Dodecanol (C12) is active; activity cuts off abruptly at C13–C14.

Evidence Dimension	Anesthetic potency in tadpoles (ED50)
Target Compound Data	Completely non-anesthetic (ED50 not quantifiable; no loss of righting reflex at any dose)
Comparator Or Baseline	1-Dodecanol: ED50 ~5.4×10⁻⁵ M; 1-Tridecanol: partial anesthetic activity
Quantified Difference	Complete loss of anesthetic activity between C12 (active) and C14 (inactive)
Conditions	Tadpole loss of righting reflex assay; aqueous exposure

Why This Matters

For neuropharmacology research procurement, tetradecanol is the shortest-chain saturated fatty alcohol that is completely non-anesthetic, making it an essential matched control compound for studying anesthetic mechanisms at the molecular level.

• [1] Pringle, M. J., Brown, K. B., & Miller, K. W. (1981). Can the Lipid Theories of Anesthesia Account for the Cutoff in Anesthetic Potency in Homologous Series of Alcohols? Molecular Pharmacology, 19(1), 49–55. View Source
• [2] Miller, K. W., Firestone, L. L., Alifimoff, J. K., & Streicher, P. (1989). Nonanesthetic alcohols dissolve in synaptic membranes without perturbing their lipids. Proceedings of the National Academy of Sciences, 86(3), 1084–1087. View Source

Melt Viscosity: Tetradecanol vs. Hexadecanol

The dynamic viscosity of 1-tetradecanol at 60 °C is 6.4 mPa·s, while 1-hexadecanol at a comparable elevated temperature (75 °C) exhibits a viscosity of approximately 53 mPa·s [1]. This ~8-fold difference in melt viscosity directly impacts pumping, mixing, and filling operations in large-scale formulation manufacturing [1]. Although both are solid at room temperature, tetradecanol’s lower melt viscosity at modest heating allows more efficient processing in cosmetic and personal-care lines that use heated holding tanks .

Melt Viscosity

Cross-study comparable

6.4 mPa·s at 60 °C

Supports efficient melt processing vs. hexadecanol.

~8-fold lower viscosity than 1-hexadecanol under typical heated conditions.

Evidence Dimension	Dynamic viscosity above melting point
Target Compound Data	6.4 mPa·s at 60 °C
Comparator Or Baseline	1-Hexadecanol: ~53 mPa·s at 75 °C
Quantified Difference	Tetradecanol viscosity is approximately 8-fold lower than hexadecanol under typical heated processing conditions
Conditions	Rotational viscometry; liquid-phase measurements at stated temperatures

Why This Matters

Formulation engineers selecting a solid fatty alcohol for melt-processed creams, sticks, or surfactant intermediates should prefer tetradecanol over hexadecanol when lower melt viscosity is required for efficient transfer and mixing.

• [1] Wikiwand. (2016). Cetyl alcohol – Properties. Retrieved from Wikiwand. View Source

1-Tetradecanol: Evidence-Backed Application Scenarios

Near-Ambient Phase-Change Material (PCM)

1-Tetradecanol is the preferred single-component organic PCM for thermal energy storage in the 36–38 °C range because it combines the highest known latent heat of fusion (238.7 J/g) for any saturated fatty alcohol in this temperature window [1]. Shorter-chain dodecanol melts too low (~24 °C) and provides only 191 J/g, while hexadecanol melts at ~49 °C, which exceeds the target range for near-body-temperature or electronics-cooling applications [1][2]. Binary mixtures of dodecanol/tetradecanol do not form eutectics and thus cannot be used to tune the phase-change temperature downward without phase separation [2].

Topical Antimicrobial and Anti-Acne Active

With an MIC of 1.56 μg/mL against Propionibacterium acnes and 4 μg/mL against S. aureus, tetradecanol is the most potent saturated fatty alcohol against Gram-positive skin pathogens [1][2]. Dodecanol (MIC 8 μg/mL) is half as active, and hexadecanol (MIC 256 μg/mL) is essentially ineffective, establishing tetradecanol as the chain length of choice for antimicrobial cosmetic and OTC formulations targeting acne and topical infections [2].

Non-Anesthetic Control for Anesthesia Research

Tetradecanol is the definitive non-anesthetic control alcohol because it lies just beyond the anesthetic cutoff at C12–C13, partitions into membranes identically to the anesthetic dodecanol, yet produces no loss of righting reflex in vivo [1][2]. This unique pharmacological profile makes it an indispensable research tool for dissecting lipid-mediated vs. protein-mediated theories of general anesthesia [1].

Surfactant Intermediate with Controlled Sulfation

In the production of alkyl ether sulfates (AES) for personal-care and detergent applications, tetradecanol offers the advantage of slower, more controllable sulfation compared to dodecanol, enabling tighter regulation of sulfation degree and narrower ethoxylate distribution in the final surfactant [1]. This property is exploited when a higher-viscosity, lower-foaming, or milder surfactant product is desired relative to lauryl-based AES [1].

Application

Selection Property

Validation Focus

Near-Ambient PCM Research

Maximal latent heat in the 36–38 °C window

DSC enthalpy reproducibility; phase-separation check with co-formulants

Topical Antimicrobial Screening

C14 chain-length specificity for Gram-positive MIC

Broth dilution assay validation against target strain panels

Anesthesia Mechanism Control

Membrane partitioning without anesthetic activity

Comparative righting-reflex assay vs. C12-matched control

Surfactant Intermediate Synthesis

Controlled, slower sulfation kinetics vs. C12

Sulfation degree distribution; batch-to-batch consistency in falling-film reactors

• [1] Yuan, Y., Zhang, N., Tao, W., Cao, X., & He, Y. (2013). Preparation and properties of 1-tetradecanol/1,3:2,4-di-(3,4-dimethyl) benzylidene sorbitol gelatinous form-stable phase change materials. Thermochimica Acta, 554, 54–58. View Source
• [2] Chouikh, F., Chehouani, H., & Benhamou, B. (2024). Development and investigation of biobased binary eutectic phase change materials for low-temperature building applications: 1-Hexadecanol/1-Dodecanol and 1-Octadecanol/1-Dodecanol. Energy Storage and Saving, 3, 235–248. View Source